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Compound of Interest

Compound Name: 4-Benzoylphenyl methacrylate

Cat. No.: B1600103 Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of 4-Benzoylphenyl methacrylate
(BPMA) in photopolymerization protocols. BPMA is a versatile monomer that also functions as

a Type II photoinitiator, making it a valuable component in the fabrication of advanced polymer

networks for a range of applications, including drug delivery and tissue engineering.

Overview of 4-Benzoylphenyl Methacrylate (BPMA)
4-Benzoylphenyl methacrylate is a solid monomer with a molecular weight of 266.29 g/mol .

Its chemical structure incorporates a methacrylate group, which allows it to participate in

polymerization reactions, and a benzophenone moiety, which enables it to initiate

polymerization upon exposure to ultraviolet (UV) light. This dual functionality allows BPMA to

be covalently integrated into the polymer network it helps to create, which can enhance the

stability and reduce the potential for leaching of the photoinitiator.[1]

Key Properties of 4-Benzoylphenyl Methacrylate:
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Property Value Reference

CAS Number 56467-43-7 [1]

Molecular Formula C₁₇H₁₄O₃ [1]

Molecular Weight 266.29 g/mol [1]

Appearance
White to light yellow

powder/crystal

Melting Point 69.0 to 73.0 °C

Purity >98.0% (GC)

Photopolymerization Mechanism
BPMA functions as a Type II photoinitiator. Upon absorption of UV light, the benzophenone

group undergoes a transition to an excited triplet state. In this state, it can abstract a hydrogen

atom from a suitable donor molecule (such as a tertiary amine or the polymer backbone itself)

to generate free radicals. These radicals then initiate the polymerization of the methacrylate

monomers in the formulation.
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Figure 1: Simplified mechanism of photopolymerization initiated by 4-Benzoylphenyl
methacrylate.
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Applications in Hydrogel Formulation for
Biomedical Applications
BPMA is particularly useful in the fabrication of hydrogels for tissue engineering and drug

delivery. Its ability to be incorporated into the polymer network enhances the stability of the

hydrogel in physiological conditions.

Experimental Protocol: Fabrication of a BPMA-
Containing Hydrogel
This protocol is adapted from methodologies for similar polymerizable photoinitiators and

provides a starting point for developing BPMA-based hydrogels.

Materials:

4-Benzoylphenyl methacrylate (BPMA)

Monomer (e.g., N,N-dimethylacrylamide, acrylamide)

Crosslinker (e.g., N,N'-methylenebisacrylamide)

Solvent (e.g., deionized water, phosphate-buffered saline)

UV light source (e.g., 365 nm)

Procedure:

Preparation of the Pre-polymer Solution:

Dissolve the chosen monomer and crosslinker in the selected solvent to the desired

concentrations.

Add BPMA to the solution. The concentration of BPMA can be varied to control the

crosslinking density.

Stir the solution until all components are fully dissolved.

Photopolymerization:
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Pour the pre-polymer solution into a mold of the desired shape and size.

Expose the solution to UV light. The exposure time and light intensity will need to be

optimized based on the specific formulation and desired properties of the hydrogel.

The polymerization process will result in the formation of a solid hydrogel.

Purification and Swelling:

Remove the hydrogel from the mold and wash it extensively with the solvent to remove

any unreacted monomers or components.

Allow the hydrogel to swell to equilibrium in the desired buffer or media before use.

Example Formulation for a Polyacrylamide Hydrogel:

Component Concentration

Acrylamide 10-20% (w/v)

4-Benzoylphenyl methacrylate (BPMA) 0.1-1.0% (w/v)

N,N'-methylenebisacrylamide 0.05-0.5% (w/v)

Solvent Deionized Water

Curing Conditions

UV Wavelength 365 nm

UV Intensity 5-20 mW/cm²

Exposure Time 5-15 minutes

Quantitative Data
While specific data for the photopolymerization kinetics of BPMA are not readily available in the

literature, data from the thermal copolymerization of BPMA with other methacrylates can

provide insights into its reactivity.

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 7 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1600103?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Reactivity Ratios for Thermal Copolymerization of 4-Benzoylphenyl Methacrylate (M₁) with

Glycidyl Methacrylate (M₂):

Parameter Value

r₁ (BPMA) 0.85 ± 0.04

r₂ (GMA) 0.95 ± 0.03

r₁r₂ 0.8075

This data suggests that in thermal polymerization, BPMA and GMA have a similar tendency to

react with a growing polymer chain, leading to a random copolymer.

Experimental Workflow and Signaling Pathway
Visualization
General Experimental Workflow for Hydrogel Fabrication
and Characterization
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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